Cas no 1596853-15-4 (5-Thiazoleethanamine, α-(trifluoromethyl)-)

• Product Name: 5-Thiazoleethanamine, α-(trifluoromethyl)-
• CAS No: 1596853-15-4
• MF: C₆H₇F₃N₂S
• MW: 196.193390130997
• CID: 5251722
• Update Time: 2025-10-18

5-Thiazoleethanamine, α-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazoleethanamine, α-(trifluoromethyl)-

• Inchi： 1S/C6H7F3N2S/c7-6(8,9)5(10)1-4-2-11-3-12-4/h2-3,5H,1,10H2
• InChI Key： XJDOUFYPSKEVTG-UHFFFAOYSA-N
• SMILES： C(N)(CC1SC=NC=1)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-Thiazoleethanamine, α-(trifluoromethyl)-

Professional Introduction to 5-Thiazoleethanamine, α-(trifluoromethyl)- (CAS No. 1596853-15-4)

5-Thiazoleethanamine, α-(trifluoromethyl)-, identified by its CAS number 1596853-15-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine features a unique structural motif that has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The compound's molecular framework consists of a thiazole ring fused with an ethylamine side chain, further functionalized with an α-(trifluoromethyl) group. This specific arrangement imparts distinct chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The thiazole core is a well-documented pharmacophore in medicinal chemistry, known for its presence in numerous therapeutic agents targeting various diseases. The incorporation of a trifluoromethyl group at the α-position of the ethylamine side chain enhances the lipophilicity and metabolic stability of the compound, making it an attractive scaffold for developing novel pharmaceuticals. Recent studies have highlighted the role of trifluoromethylated compounds in improving drug efficacy and pharmacokinetic profiles, particularly in the treatment of inflammatory disorders, infectious diseases, and oncological conditions.

In recent years, researchers have been exploring the synthetic pathways and derivatives of 5-Thiazoleethanamine, α-(trifluoromethyl)- to develop new therapeutic agents. The compound's versatility allows for modifications at multiple positions, enabling the creation of a diverse library of analogs. For instance, researchers have investigated its use as a precursor in the synthesis of thiazole-based kinase inhibitors, which are crucial in cancer therapy. The trifluoromethyl group plays a pivotal role in modulating the binding affinity and selectivity of these inhibitors towards their target enzymes.

Moreover, the pharmacological properties of 5-Thiazoleethanamine, α-(trifluoromethyl)- have been studied in various preclinical models. Preliminary findings suggest that this compound exhibits promising activity against certain bacterial strains, making it a potential candidate for developing novel antibiotics. The thiazole ring's ability to interact with biological targets such as enzymes and receptors further underscores its significance in drug design. Additionally, the compound's stability under different pH conditions and its solubility profile make it suitable for formulation into various dosage forms.

The synthesis of 5-Thiazoleethanamine, α-(trifluoromethyl)- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as cross-coupling reactions and palladium-catalyzed transformations have been employed to achieve high yields and purity. The use of fluorinated reagents and catalysts is particularly important in introducing the trifluoromethyl group efficiently. These synthetic strategies not only enhance the efficiency of producing this compound but also provide insights into developing scalable processes for industrial applications.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 5-Thiazoleethanamine, α-(trifluoromethyl)- and biological targets. These computational approaches help predict binding affinities, identify potential drug candidates, and optimize lead structures before experimental validation. By leveraging machine learning algorithms and quantum mechanical calculations, researchers can accelerate the drug discovery process significantly. This interdisciplinary approach combines experimental expertise with computational power to streamline the development pipeline.

In conclusion, 5-Thiazoleethanamine, α-(trifluoromethyl)- (CAS No. 1596853-15-4) is a versatile and pharmacologically relevant compound with significant implications in pharmaceutical research. Its unique structural features and functional groups make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new synthetic methodologies and pharmacological applications, reinforcing its importance in modern drug discovery efforts.